Cas no 851803-83-3 (2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole
• CAS No: 851803-83-3
• MF: C₁₇H₂₁ClN₂OS
• MW: 336.879441976547
• CID: 6020024
• PubChem ID: 4109174
• Update Time: 2025-10-22

2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole
• Methanone, [2-[[(2-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]cyclohexyl-
• [2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-cyclohexylmethanone
• (2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(cyclohexyl)methanone
• F0630-1017
• AKOS024589037
• 851803-83-3
• 2-{[(2-chlorophenyl)methyl]sulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole

• Inchi： 1S/C17H21ClN2OS/c18-15-9-5-4-8-14(15)12-22-17-19-10-11-20(17)16(21)13-6-2-1-3-7-13/h4-5,8-9,13H,1-3,6-7,10-12H2
• InChI Key： MELZIXXNJLYWJY-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2Cl)=NCC1)(C1CCCCC1)=O

Computed Properties

• Exact Mass: 336.1063122g/mol
• Monoisotopic Mass: 336.1063122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 469.4±47.0 °C(Predicted)
• pka: 2.29±0.60(Predicted)

Additional information on 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole (CAS No. 851803-83-3)

The compound 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole (CAS No. 851803-83-3) is a specialized chemical entity with a unique molecular structure that combines a cyclohexanecarbonyl moiety with a dihydroimidazole ring, further modified by a (2-chlorophenyl)methylsulfanyl group. This structural complexity grants the compound distinct physicochemical properties, making it a subject of interest in various research and industrial applications.

One of the key features of 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole is its potential role in pharmaceutical research. The presence of the imidazole ring, a common pharmacophore, suggests possible bioactivity, particularly in the context of enzyme inhibition or receptor modulation. Researchers are exploring its utility in designing novel therapeutic agents, especially in areas like anti-inflammatory and antimicrobial drug development, which are currently high-priority topics in the scientific community.

From a chemical synthesis perspective, CAS No. 851803-83-3 serves as an intermediate in the preparation of more complex molecules. Its sulfanyl and carbonyl functional groups offer versatile reactivity, enabling chemists to employ it in multi-step synthetic routes. This adaptability aligns with the growing demand for custom synthesis and fine chemicals in the pharmaceutical and agrochemical industries, where tailored intermediates are crucial for innovation.

The physical properties of 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole, such as solubility, melting point, and stability, are critical for its handling and application. While specific data may vary depending on the formulation, the compound generally exhibits moderate solubility in organic solvents, making it suitable for reactions in non-aqueous media. Its stability under standard laboratory conditions ensures reliable performance in experimental settings.

In the context of material science, this compound’s unique structure could contribute to the development of advanced materials. For instance, the imidazole ring is known to participate in coordination chemistry, potentially enabling the creation of metal-organic frameworks (MOFs) or catalysts. Such applications are highly relevant today, as the scientific community seeks sustainable and efficient materials for energy storage and environmental remediation.

Another area of interest is the compound’s potential in agricultural chemistry. The combination of a chlorophenyl group and a dihydroimidazole core may offer pesticidal or herbicidal properties, addressing the urgent need for safer and more effective crop protection solutions. This aligns with global trends toward sustainable agriculture and reduced environmental impact, making it a timely topic for research and development.

From a market perspective, CAS No. 851803-83-3 is part of a niche segment of fine chemicals. Its demand is driven by academic and industrial researchers who require high-purity intermediates for specialized applications. Suppliers and manufacturers are increasingly focusing on custom synthesis and scalable production to meet these needs, reflecting broader trends in the chemical industry toward personalized solutions.

Safety and handling of 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole follow standard laboratory protocols. While it is not classified as hazardous under typical conditions, proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended. These precautions ensure safe usage in research and industrial settings, adhering to global safety standards.

In summary, 2-{(2-chlorophenyl)methylsulfanyl}-1-cyclohexanecarbonyl-4,5-dihydro-1H-imidazole (CAS No. 851803-83-3) is a versatile compound with significant potential in pharmaceuticals, material science, and agricultural chemistry. Its unique structure and reactivity make it a valuable tool for researchers and industries alike, particularly in the development of innovative solutions for contemporary challenges. As interest in specialized intermediates grows, this compound is poised to play a pivotal role in advancing scientific and industrial applications.